Cas no 2248389-55-9 (3-Bromo-2-(difluoromethyl)-5-methylthiophene)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-methylthiophene
• CAS No: 2248389-55-9
• MF: C₆H₅BrF₂S
• MW: 227.069706678391
• CID: 6610256
• PubChem ID: 137940651
• Update Time: 2023-12-01

3-Bromo-2-(difluoromethyl)-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-methylthiophene
• EN300-6511087
• 2248389-55-9

• Inchi： 1S/C6H5BrF2S/c1-3-2-4(7)5(10-3)6(8)9/h2,6H,1H3
• InChI Key： QOOVHZWGJIZMSQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(F)F

Computed Properties

• Exact Mass: 225.92634g/mol
• Monoisotopic Mass: 225.92634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų